Cas no 2418726-60-8 (5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one)

• Product Name: 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one
• CAS No: 2418726-60-8
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 6047259
• PubChem ID: 165776399
• Update Time: 2025-05-19

5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• Z4244371218
• EN300-7558219
• 2418726-60-8
• 5-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one
• 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C15H17N3O2/c19-15-12-2-1-3-14(13(12)6-16-17-15)20-9-11-8-18(11)7-10-4-5-10/h1-3,6,10-11H,4-5,7-9H2,(H,17,19)
• InChI Key： IPLUYTWATCGLBV-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2C(NN=CC1=2)=O)CC1CN1CC1CC1

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one

Introduction to 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one (CAS No. 2418726-60-8)

5-{[1-(Cyclopropylmethyl)-aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2418726-60-8, represents a fascinating intersection of structural complexity and potential biological activity. Its unique molecular architecture, featuring a dihydrophthalazinone core coupled with an aziridine moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The structural features of this compound are particularly noteworthy. The presence of a cyclopropylmethyl group enhances the steric bulk of the molecule, which can influence its interactions with biological targets. Additionally, the aziridine ring serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. These characteristics make 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one an intriguing subject for both academic research and industrial applications.

In recent years, there has been a growing interest in exploring novel pharmacophores that combine different chemical scaffolds to achieve enhanced biological activity. The dihydrophthalazinone scaffold, in particular, has shown promise in various therapeutic areas due to its ability to modulate biological pathways effectively. This compound exemplifies the innovative approach of integrating multiple pharmacological motifs into a single molecule, thereby expanding the chemical space for drug discovery.

The potential applications of 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one are diverse and span multiple therapeutic domains. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its structure suggests potential interactions with targets involved in inflammation, cancer, and neurodegenerative disorders. These findings underscore the importance of this compound as a lead molecule for further investigation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to achieve the desired molecular architecture. The use of advanced synthetic techniques ensures high yield and purity, which are critical for subsequent biological evaluation. This underscores the compound's suitability for both academic research and industrial-scale production.

One of the most exciting aspects of 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one is its potential for derivatization. The aziridine ring can be readily modified through various chemical reactions, allowing researchers to explore different pharmacological profiles. This flexibility makes it an excellent platform for generating a library of compounds with varying biological activities. Such libraries are invaluable tools in high-throughput screening campaigns aimed at identifying novel drug candidates.

The latest research in this field has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying key structural features of 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one, researchers can fine-tune its biological activity to achieve desired therapeutic effects. This approach has already led to several promising derivatives that show enhanced efficacy and selectivity compared to their parent compound.

In conclusion, 5-{[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2-dihydrophthalazin-1-one (CAS No. 2418726-60-8) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile functionalization capabilities make it an attractive candidate for further exploration. As research continues to uncover new applications and derivatives of this molecule, its importance in drug discovery is likely to grow even further.